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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B7908328

Audience: Researchers, scientists, and drug development professionals.

Introduction

D(+)-Raffinose is a naturally occurring trisaccharide composed of galactose, glucose, and
fructose.[1][2] It is widely utilized in various biological research and pharmaceutical
applications. Its roles include serving as a carbon source in microbiological and cell culture
media, acting as a component in cryoprotectant solutions, and exhibiting biofilm-inhibitory
activity.[3] In cell culture, raffinose supplementation has been shown to enhance the formation
of high mannose N-glycans on recombinant proteins. Proper preparation of D(+)-Raffinose
pentahydrate stock solutions is crucial for ensuring experimental accuracy and reproducibility.
This document provides a detailed protocol for the preparation, storage, and handling of these
solutions.

Physicochemical Properties and Solubility

D(+)-Raffinose pentahydrate is a white to off-white crystalline powder. Key properties are
summarized in the table below.
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Property Value Citations
Molecular Formula C18H32016 - 5H20
Molecular Weight 594.51 g/mol
White to off-white
Appearance ] )
powder/crystalline solid
Melting Point 78-80 °C

The solubility of D(+)-Raffinose pentahydrate varies significantly depending on the solvent. It
is crucial to select an appropriate solvent based on the intended experimental application.

Solvent Solubility Citations
Water 50 - 100 mg/mL

DMSO > 100 mg/mL (168.21 mM)

PBS (pH 7.2) ~1 mg/mL

Dimethyl Formamide (DMF) ~15 mg/mL

Ethanol ~0.1 mg/mL

Note: Hygroscopic DMSO can significantly impact solubility; it is recommended to use newly
opened DMSO.

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a stock solution of D(+)-Raffinose pentahydrate.
The example calculation is for a 100 mM stock solution in water.

3.1. Materials
o D(+)-Raffinose pentahydrate powder (CAS: 17629-30-0)

e Solvent of choice (e.qg., sterile, nuclease-free water, DMSO)
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Analytical balance

Sterile conical tubes or flasks

Vortex mixer or magnetic stirrer

Sterile 0.22 um syringe filter (for cell culture applications)

Sterile, amber, or opaque storage tubes

3.2. Calculation

To determine the mass of D(+)-Raffinose pentahydrate required, use the following formula:
Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x Molecular Weight ( g/mol )

Example for 10 mL of a 100 mM (0.1 M) stock solution: Mass (g) = 0.1 mol/L x 0.010 L x 594.51
g/mol = 0.5945 g

The table below provides pre-calculated mass values for common stock concentrations.

Mass of D(+)-Raffinose

Desired Concentration Volume Pentahydrate (MW =
594.51)

1mM 10 mL 5.95 mg

10 mM 10 mL 59.45 mg

100 mM 10 mL 594.5 mg

1M 10 mL 5.945 g

3.3. Step-by-Step Procedure

e Preparation: Bring the D(+)-Raffinose pentahydrate powder container to room temperature
before opening to prevent condensation.
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» Weighing: Accurately weigh the calculated mass of the powder using an analytical balance
and place it into a sterile conical tube or flask.

 Dissolution: Add approximately 80% of the final required volume of the chosen solvent to the
vessel containing the powder.

e Mixing: Cap the vessel and mix thoroughly using a vortex mixer or magnetic stirrer until the
powder is completely dissolved. The solution should be clear and colorless. Gentle warming
may be used to aid dissolution in agueous solutions, but stability should be considered.

e Volume Adjustment: Once fully dissolved, add the solvent to reach the final desired volume
and mix again to ensure homogeneity.

 Sterilization (Optional): For applications requiring sterility, such as cell culture, pass the
solution through a 0.22 um syringe filter into a sterile container.

» Aliquoting and Storage: Dispense the stock solution into sterile, single-use aliquots to
prevent degradation from repeated freeze-thaw cycles. Store the aliquots as recommended
in the table below.

Storage and Stability

Proper storage is critical to maintain the integrity of both the solid compound and the prepared
stock solutions.
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Storage - : o
Form Stability Period Citations
Temperature

Room Temperature

Powder Stable

(10-30°C)
-20°C 3 years
4°C 2 years
Stock Solution in

-80°C 6 months
Solvent
-20°C 1 month

) Not recommended for

Aqueous Solution 2-8°C

more than one day

Workflow Diagram

The following diagram illustrates the general workflow for preparing a D(+)-Raffinose
pentahydrate stock solution.

4. Sterile Filter
(Optional)

3. Dissolve Completely
(Vortex/Stir)
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Caption: Workflow for D(+)-Raffinose Pentahydrate Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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